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Compound of Interest

Compound Name: Chrysotobibenzyl

Cat. No.: B1668920 Get Quote

An In-depth Technical Guide to Chrysotobibenzyl: Chemical Structure, Properties, and

Biological Activity

Introduction
Chrysotobibenzyl is a polymethoxylated bibenzyl, a class of secondary metabolites found in

certain plant species, notably from the Orchidaceae family, such as Dendrobium pulchellum.[1]

[2] This compound has garnered significant interest within the scientific community for its

potential therapeutic applications, particularly in oncology. Preclinical studies have highlighted

its role as an anti-metastatic agent in lung cancer models.[3][4] This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological activities of chrysotobibenzyl, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Physicochemical Properties
Chrysotobibenzyl is structurally characterized as a bibenzyl, featuring two phenyl rings linked

by an ethane bridge. Its IUPAC name is 5-(2-(3,4-dimethoxyphenyl)ethyl)-1,2,3-trimethoxy-

benzene. The key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 108853-09-4 [1][5]

Chemical Formula C₁₉H₂₄O₅ [1][5]

Molecular Weight 332.40 g/mol [1]

Exact Mass 332.1624 [1]

Synonyms
Aloifol II dimethyl ether;

Amoenylinin
[1][5]

Elemental Analysis
C: 68.66%; H: 7.28%; O:

24.07%
[1]

Purity (Commercial) 95% ~ 99% [5]

Storage

Short term (days to weeks): 0 -

4°C. Long term (months to

years): -20°C. Store in a well-

closed container, protected

from light.

[1]

Biological Activity and Mechanism of Action
Chrysotobibenzyl has demonstrated significant anti-cancer activity, primarily focused on

inhibiting metastasis in non-small cell lung cancer (NSCLC). Its mechanism is multi-faceted,

targeting key signaling pathways involved in cell migration, invasion, and resistance to

apoptosis.

Anti-Metastatic Effects
Studies have shown that chrysotobibenzyl, at concentrations ranging from 1-50 µM,

effectively inhibits the migration and invasion of human lung cancer cells (including H460 and

H292 lines) in a dose-dependent manner.[3][4] This activity is linked to its ability to suppress

filopodia formation and the epithelial-to-mesenchymal transition (EMT), a critical process for

cancer cell dissemination.[3][4]

Modulation of Integrin and Caveolin-1 Signaling
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The primary mechanism of action for chrysotobibenzyl's anti-metastatic effects is through the

modulation of Caveolin-1 (Cav-1) and integrin signaling. Treatment with chrysotobibenzyl
leads to a reduction in the protein levels of Cav-1, integrins β1, β3, and αν, as well as

downstream effectors such as phosphorylated Focal Adhesion Kinase (p-FAK) and

phosphorylated Akt (p-AKT).[3][4] This disruption of the Cav-1/Integrin axis is crucial for its

inhibitory effects on cell migration.
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Caption: Chrysotobibenzyl inhibits metastasis via the Cav-1/Integrin pathway.
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Sensitization to Chemotherapy
A significant finding is that chrysotobibenzyl sensitizes lung cancer cells to apoptosis

mediated by cisplatin, a common chemotherapeutic agent.[2][3] By downregulating integrins,

which play a role in chemoresistance, chrysotobibenzyl not only curtails cell metastasis but

also enhances the efficacy of conventional cancer drugs.[3][4]

Cytotoxicity Profile
Chrysotobibenzyl has been shown to be non-cytotoxic at concentrations up to 50 µM in

various human lung cancer cell lines (H460, H292, A549, H23) and non-cancerous human

cells.[3][4] However, a significant alteration in cell proliferation was noted in H292 cells at a 50

µM concentration after 48 hours, suggesting a potential cytostatic or cell-line-specific cytotoxic

effect at higher concentrations or longer exposure times.[3][4]

Experimental Protocols
The following section details the methodologies used to characterize the biological activity of

chrysotobibenzyl.

Source and Preparation
Chrysotobibenzyl is a natural product that can be isolated from the stem of Dendrobium

pulchellum.[2] For experimental use, stock solutions are typically prepared by dissolving the

purified compound in dimethylsulfoxide (DMSO) to the desired concentration.

Cell-Based Assays
A standard workflow for evaluating the anti-metastatic potential of chrysotobibenzyl involves a

series of in-vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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